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Compound of Interest

Compound Name: Trimethyl(propoxy)silane

Cat. No.: B161712 Get Quote

An In-depth Technical Guide to the Safe Handling of Trimethyl(propoxy)silane

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety protocols

and handling guidelines for Trimethyl(propoxy)silane (CAS No. 1825-63-4), a highly

flammable and reactive organosilane compound. Adherence to these guidelines is critical to

ensure a safe laboratory environment.

Hazard Identification and Classification
Trimethyl(propoxy)silane is classified as a hazardous substance. It is crucial to understand its

primary dangers before handling. The Globally Harmonized System (GHS) classification

provides a clear summary of its potential hazards.[1]

Table 1: GHS Classification for Trimethyl(propoxy)silane[1]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Signal Word: Danger[1]
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Hazard Pictograms:[1]

GHS02: Flame (Flammable)

GHS07: Exclamation Mark (Irritant)

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of Trimethyl(propoxy)silane

Property Value Source

Molecular Formula C₆H₁₆OSi [2][3][4][5]

Molecular Weight 132.28 g/mol [2][3][5]

Physical State Liquid [1]

Boiling Point 100-101 °C @ 735 mm Hg [3][6][7]

Melting Point < 0 °C [3][4]

Flash Point -2 °C [4]

Density 0.762 g/mL at 25 °C [3][6][7]

Refractive Index n20/D 1.384 [3][4][6][7]

Vapor Pressure 40.2 mmHg at 25°C [4]

Solubility
Not miscible in water;

decomposes by hydrolysis.
[8]

Safe Handling and Storage Protocols
Strict protocols must be followed to minimize risks associated with Trimethyl(propoxy)silane.

Engineering Controls
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Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood with local

exhaust ventilation to prevent vapor accumulation.[1][9][10]

Ignition Sources: Eliminate all sources of ignition, such as open flames, sparks, and hot

surfaces.[1][2][11] Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

[11][12]

Static Discharge: Implement proper grounding and bonding procedures for containers and

receiving equipment to prevent static electricity buildup.[1][2][11][12] Use only non-sparking

tools.[1][2][11][12]

Safety Equipment: Ensure that emergency eye wash fountains and safety showers are

readily accessible in the immediate vicinity of any potential exposure.[1][9][10]

Personal Protective Equipment (PPE)
A critical component of safe handling involves using appropriate PPE.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles.

Contact lenses should not be

worn.[1][9][10]

Protects against splashes and

vapors that cause serious eye

irritation.[1]

Hand Protection
Neoprene or nitrile rubber

gloves.[1][9][10]

Prevents skin contact and

potential irritation.[1]

Skin and Body Protection

Wear suitable protective

clothing to prevent skin

exposure.[1][10][11][13]

Minimizes the risk of skin

contact.

Respiratory Protection

If inhalation exposure is

possible, use a NIOSH-

certified organic vapor

respirator.[1][9][10][13]

Protects against irritation of the

respiratory tract.[1]
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Storage
Keep containers tightly closed and store in a cool, dry, and well-ventilated place.[1][2][11][12]

Store away from heat, sparks, open flames, and other ignition sources.[1][2][11][12]

Incompatible Materials: Store separately from acids, oxidizing agents, peroxides, and

moisture.[1][8] The material reacts with water and moisture in the air.[1]

Experimental and Emergency Protocols
Detailed procedures are essential for both routine use and emergency situations.

General Handling Protocol
Preparation: Before starting work, ensure all engineering controls are operational and

required PPE is worn. Inform colleagues in the vicinity.

Dispensing: Ground and bond the container and receiving equipment. Use only non-sparking

tools to open and handle the container.[1][2]

Procedure: Conduct all operations within a chemical fume hood to avoid breathing vapors

and mist.[1] Avoid all eye and skin contact.[1]

Post-Handling: Tightly close the container after use.

Hygiene: Wash hands and other exposed areas thoroughly with mild soap and water after

handling, before eating, drinking, or smoking, and when leaving work.[1] Contaminated

clothing should be washed before reuse.[1][9][10]

Emergency First Aid Protocol
Table 4: First Aid Measures
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Exposure Route Protocol

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

feeling unwell, seek medical advice.[1][11][14]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical advice if irritation occurs.[1]

[11][14]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[1][11] Remove contact lenses

if present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[1][11]

Rinse mouth and seek immediate medical

advice/attention.[12]

Accidental Release (Spill) Protocol
Evacuation & Isolation: Evacuate unnecessary personnel from the area.[1] Eliminate all

ignition sources immediately.[1][11]

Ventilation: Ensure adequate ventilation.

Containment: Wear appropriate PPE as described in Table 3. Prevent the spill from entering

sewers or public waters.[1][8] Contain the spill with dikes or inert absorbent materials (e.g.,

sand, silica gel, universal binder).[1][8][11]

Cleanup: Use non-sparking tools to collect the absorbed material.[1][11] Sweep or shovel the

material into a suitable, closed container for disposal.[1]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations at a

licensed waste disposal facility.[1] Do not dispose of waste into the sewer.[1]
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Fire-Fighting Protocol
Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical.[1]

Unsuitable Extinguishing Media: Do not use a straight stream of water.[1]

Specific Hazards: The substance is a highly flammable liquid and vapor.[1] Vapors may form

an explosive mixture with air and can travel to an ignition source and flash back.[11] Irritating

fumes and organic acid vapors may be generated upon exposure to high temperatures or

flame.[1]

Protective Actions: Exercise caution. Use a water spray to cool exposed surfaces.[1]

Firefighters must wear proper protective equipment, including a self-contained breathing

apparatus (SCBA), and avoid all contact with skin and eyes.[1][11]

Stability and Reactivity
Reactivity: Reacts with water and moisture in the air, liberating propanol.[1] This reaction can

lower the flash point of the product.[8]

Chemical Stability: Stable when stored in sealed containers under recommended storage

conditions.[1][8]

Conditions to Avoid: Heat, open flames, sparks, and exposure to moist air or water.[1][11]

Incompatible Materials: Strong oxidizing agents, acids, peroxides, and water.[1][8]

Hazardous Decomposition Products: Upon combustion or decomposition, it may produce

organic acid vapors, silicon dioxide, and propanol.[1]

Visual Workflow Diagrams
The following diagrams illustrate key safety workflows for handling Trimethyl(propoxy)silane.
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General Handling Workflow for Trimethyl(propoxy)silane

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Start Handling Procedure

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Check Safety Equipment
(Eyewash, Shower)

Dispense Chemical
(Grounding, Non-Sparking Tools)

Perform Experiment
in Fume Hood

Securely Close Container

Clean Work Area

Remove PPE Correctly

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling Trimethyl(propoxy)silane.
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Emergency Response Protocol: Chemical Spill

1. Immediate Actions

2. Containment

3. Cleanup & Disposal

Spill Detected

Alert Personnel
& Evacuate Area

Eliminate Ignition Sources

Ensure Ventilation

Don Emergency PPE

Contain Spill with
Inert Absorbent

Prevent Entry to Drains

Collect Material with
Non-Sparking Tools

Place in Sealed Container
for Disposal

Decontaminate Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a Trimethyl(propoxy)silane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161712?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

